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GC-MS analysis of Pent-2-ynal identification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pent-2-ynal

CAS No.: 55136-52-2

Cat. No.: S560665

Chemical Properties of Pent-2-ynal

The table below summarizes the key physical and chemical properties of Pent-2-ynal, which are

fundamental for developing an analytical method [1] [2].

Property Value

CAS Number 55136-52-2

Common Name pent-2-ynal

Molecular Formula CsHgO

Molecular Weight 82.10 g/mol

Density 0.895 g/cms3

Boiling Point 129.3 °C at 760 mmHg
Flash Point 38.9 °C
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Generalized GC-MS Workflow for Volatile Organic
Compound Analysis

The following diagram illustrates a standard GC-MS workflow suitable for analyzing volatile organic

compounds like Pent-2-ynal. You can use this as a template for method development.
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The general workflow for a GC-MS analysis involves several key stages [3] [4]:

e Sample Preparation: The sample must be in a form suitable for injection. For a compound like Pent-
2-ynal, this would likely involve dissolution in a volatile organic solvent like n-hexane [5].

e GC Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a
capillary column. Compounds are separated based on their interactions with the column's stationary
phase and their boiling points [3] [6].

¢ MS lonization & Analysis: As separated compounds elute, they are ionized and fragmented. The
most common method is electron ionization (EIl) at 70 eV, which allows the resulting mass spectra
to be compared against standard reference libraries [3] [5].

¢ Detection & Identification: The mass spectrometer detects the ionized fragments, generating a
mass spectrum that serves as a molecular fingerprint. This spectrum is compared against commercial
libraries (e.g., NIST, Wiley) for identification [3] [5].

Method Development Considerations for Pent-2-ynal

Based on its properties and standard practices, here are key parameters to consider when developing a GC-

MS method for Pent-2-ynal:

e Sample Introduction: Given its volatility (Boiling Point: 129.3 °C), a standard split/splitless injection
is likely appropriate [3].

e Column Selection: A common non-polar to mid-polar column, such as a 5% phenyl polysiloxane
phase, would be a suitable starting point for separation [3].

¢ Mass Spectrometry: Using electron ionization (El) at 70 eV is critical to generate a fragmentation
pattern that can be matched against the NIST or Wiley mass spectral libraries for confirmation [3] [5].
The low molecular weight (82.10 g/mol) suggests its fragments will be in the low mass-to-charge
(m/z) range.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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